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Compound of Interest

Compound Name: 1,2-Bis(3,4-dimethylphenyl)ethane

CAS No.: 34101-86-5

Cat. No.: B1581589

Get Quote

A Note on Isomeric Specificity: It is critical to distinguish between 1,2-Bis(3,4-
dimethylphenyl)ethane (CAS: 34101-86-5), the primary subject of this guide, and its isomer,

1,1-Bis(3,4-dimethylphenyl)ethane (CAS: 1742-14-9). Publicly available data for the 1,2-isomer

is limited. Therefore, this guide will synthesize the known information for the 1,2-isomer and,

where data is absent, provide information on the 1,1-isomer for comparative purposes and to

offer a broader understanding of this chemical class. All data pertaining to the 1,1-isomer will

be explicitly identified.

Chemical Identity and Physical Properties
1,2-Bis(3,4-dimethylphenyl)ethane, also known as 1,2-Di(3,4-xylyl)ethane, is a substituted

aromatic hydrocarbon. Its structure features a central ethane bridge connecting two 3,4-

dimethylphenyl (3,4-xylyl) groups. This symmetrical arrangement influences its physical

properties and potential applications.

Figure 1: Chemical structures of the 1,2- and 1,1- isomers.
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A summary of the key physical and chemical properties for both isomers is presented below for

direct comparison.

Property
1,2-Bis(3,4-
dimethylphenyl)ethane

1,1-Bis(3,4-
dimethylphenyl)ethane

CAS Number 34101-86-5 1742-14-9

Molecular Formula C₁₈H₂₂ C₁₈H₂₂

Molecular Weight 238.37 g/mol 238.37 g/mol [1]

Appearance
White to yellow to orange

powder/crystal
Liquid

Melting Point 92.0 to 96.0 °C 8 °C (lit.)[2]

Boiling Point Not available 333 °C (lit.)[2]

Flash Point Not available 163 °C (lit.)[2]

Density Not available 0.948 g/cm³[3]

Synonyms 1,2-Di(3,4-xylyl)ethane

1,1-Di-3,4-xylylethane, 4,4'-

(Ethane-1,1-diyl)bis(1,2-

dimethylbenzene)[1]

Synthesis and Reactivity
While specific, detailed laboratory procedures for the synthesis of 1,2-Bis(3,4-
dimethylphenyl)ethane are not readily available in the searched literature, a plausible and

common method for creating such 1,2-diarylethanes is through the reductive coupling of

corresponding benzyl halides. One such established method is the Wurtz coupling reaction.[4]

[5]

Proposed Synthetic Pathway: Wurtz Coupling
This reaction involves the treatment of two molecules of a benzyl halide with a metal, typically

sodium, to form a new carbon-carbon bond between the benzylic carbons.
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2 x 3,4-Dimethylbenzyl halide
(e.g., Bromide or Chloride)

+ 2 Na
(in anhydrous ether)

1,2-Bis(3,4-dimethylphenyl)ethane

+ 2 NaXForms Salt Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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